Cas no 122079-53-2 (Methyl 1-Phenylpyrrolidine-3-carboxylate)

• Product Name: Methyl 1-Phenylpyrrolidine-3-carboxylate
• CAS No: 122079-53-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 2887481
• Update Time: 2025-05-22

Methyl 1-Phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1- phenyl-, methyl ester
• Methyl 1-Phenylpyrrolidine-3-carboxylate

• Inchi： 1S/C12H15NO2/c1-15-12(14)10-7-8-13(9-10)11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3
• InChI Key： GCPDWZFVPRDJQE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CCC(C(OC)=O)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 304.1±35.0 °C at 760 mmHg
• Flash Point: 117.6±16.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 1-Phenylpyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Methyl 1-Phenylpyrrolidine-3-carboxylate

Methyl 1-Phenylpyrrolidine-3-carboxylate (CAS No. 122079-53-2): A Comprehensive Overview

Methyl 1-Phenylpyrrolidine-3-carboxylate (CAS No. 122079-53-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This ester derivative, featuring a pyrrolidine core substituted with a phenyl group and a methyl carboxylate moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural properties make it a valuable building block for researchers exploring novel drug candidates and fine chemicals.

The compound's molecular formula is C₁₂H₁₅NO₂, with a molecular weight of 205.25 g/mol. Its structure combines the rigidity of the phenyl ring with the flexibility of the pyrrolidine scaffold, offering interesting possibilities for molecular design. Recent trends in pharmaceutical research have shown increased interest in pyrrolidine derivatives, particularly those with ester functionalities, due to their potential as modulators of biological activity.

One of the most common questions researchers have about Methyl 1-Phenylpyrrolidine-3-carboxylate relates to its synthetic applications. This compound serves as a key intermediate in the preparation of various pharmaceutical agents, particularly those targeting neurological and cardiovascular disorders. The methyl ester group provides an excellent handle for further chemical transformations, allowing for the introduction of diverse functional groups through standard organic reactions such as hydrolysis, reduction, or amidation.

In the context of current research trends, Methyl 1-Phenylpyrrolidine-3-carboxylate has become particularly relevant in the development of novel small molecule therapeutics. With the pharmaceutical industry's growing focus on precision medicine and targeted therapies, compounds with well-defined stereochemistry and modifiable functional groups like this one are in high demand. The pyrrolidine ring system is known to contribute to improved pharmacokinetic properties in drug candidates, making this compound especially valuable for medicinal chemistry applications.

The physical properties of Methyl 1-Phenylpyrrolidine-3-carboxylate (CAS No. 122079-53-2) are also worth noting. It typically appears as a colorless to pale yellow liquid or low-melting solid at room temperature, with moderate solubility in common organic solvents. These characteristics make it relatively easy to handle in laboratory settings and industrial processes. Researchers often inquire about the compound's stability profile, which is generally good when stored under appropriate conditions (typically under inert atmosphere at low temperatures).

From a synthetic chemistry perspective, the preparation of Methyl 1-Phenylpyrrolidine-3-carboxylate typically involves the esterification of the corresponding carboxylic acid derivative or through ring-forming reactions that construct the pyrrolidine core while introducing the desired substituents. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the broader trend in green chemistry and sustainable synthesis.

In analytical applications, Methyl 1-Phenylpyrrolidine-3-carboxylate can be characterized using standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control in both research and production settings. The compound's distinct spectral signatures make it relatively straightforward to identify and quantify in complex mixtures, an important consideration for process chemistry applications.

The commercial availability of Methyl 1-Phenylpyrrolidine-3-carboxylate (CAS No. 122079-53-2) has increased in recent years to meet growing demand from the pharmaceutical and biotechnology sectors. Suppliers typically offer the compound in various purity grades, from technical grade for bulk applications to high-purity standards for research purposes. Current market trends show steady growth in demand for such specialized intermediates, particularly in regions with strong pharmaceutical manufacturing capabilities.

Looking at future prospects, Methyl 1-Phenylpyrrolidine-3-carboxylate is likely to maintain its importance in chemical research. The ongoing exploration of nitrogen-containing heterocycles in drug discovery, coupled with advances in synthetic methodology, ensures continued interest in this compound class. Researchers are particularly excited about its potential applications in developing new classes of bioactive molecules with improved selectivity and reduced side effects.

For those working with Methyl 1-Phenylpyrrolidine-3-carboxylate, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard regulations, it should be treated with the same care as any laboratory chemical. Standard personal protective equipment (gloves, eye protection) is recommended when handling the compound, and appropriate ventilation should be maintained in working areas.

In conclusion, Methyl 1-Phenylpyrrolidine-3-carboxylate (CAS No. 122079-53-2) represents an important building block in modern organic synthesis and pharmaceutical research. Its unique structural features, combined with versatile reactivity, make it a valuable tool for chemists developing new molecular entities. As research continues to explore the potential of pyrrolidine-based compounds, this particular derivative is likely to remain a focus of scientific investigation and industrial application for years to come.